Cas no 329267-54-1 (3-{4-(difluoromethoxy)phenylcarbamoyl}propanoic acid)

• Product Name: 3-{4-(difluoromethoxy)phenylcarbamoyl}propanoic acid
• CAS No: 329267-54-1
• MF: C₁₁H₁₁F₂NO₄
• MW: 259.20615029335
• CID: 5954062
• PubChem ID: 882740
• Update Time: 2025-10-22

3-{4-(difluoromethoxy)phenylcarbamoyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{4-(difluoromethoxy)phenylcarbamoyl}propanoic acid
• 4-((4-(difluoromethoxy)phenyl)amino)-4-oxobutanoic acid
• Butanoic acid, 4-[[4-(difluoromethoxy)phenyl]amino]-4-oxo-
• F0300-0193
• Z56177038
• 4-[4-(difluoromethoxy)anilino]-4-oxobutanoic acid
• Cambridge id 6525680
• 329267-54-1
• AKOS001021267
• SR-01000236521
• AB00109590-01
• SR-01000236521-1
• 3-{[4-(difluoromethoxy)phenyl]carbamoyl}propanoic acid

• Inchi： 1S/C11H11F2NO4/c12-11(13)18-8-3-1-7(2-4-8)14-9(15)5-6-10(16)17/h1-4,11H,5-6H2,(H,14,15)(H,16,17)
• InChI Key： XGKQMLSTYRYFML-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCC(NC1=CC=C(OC(F)F)C=C1)=O

Computed Properties

• Exact Mass: 259.06561416g/mol
• Monoisotopic Mass: 259.06561416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.397±0.06 g/cm3(Predicted)
• Boiling Point: 483.0±45.0 °C(Predicted)
• pka: 4?+-.0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 3-{4-(difluoromethoxy)phenylcarbamoyl}propanoic acid

Comprehensive Overview of 3-{4-(difluoromethoxy)phenylcarbamoyl}propanoic acid (CAS No. 329267-54-1)

3-{4-(difluoromethoxy)phenylcarbamoyl}propanoic acid (CAS No. 329267-54-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its difluoromethoxy and carbamoyl functional groups, exhibits unique properties that make it valuable in drug discovery and development. Researchers are particularly interested in its potential applications as a bioactive intermediate or enzyme modulator, given its structural resemblance to other pharmacologically active molecules.

The growing demand for fluorinated compounds in medicinal chemistry has placed 3-{4-(difluoromethoxy)phenylcarbamoyl}propanoic acid in the spotlight. Fluorination is a key strategy in modern drug design, as it often enhances metabolic stability, bioavailability, and binding affinity. This compound’s difluoromethoxy group is particularly noteworthy, as it can influence electronic and steric properties, making it a subject of study for structure-activity relationship (SAR) optimization.

In recent years, the scientific community has explored the role of carboxylic acid derivatives like 3-{4-(difluoromethoxy)phenylcarbamoyl}propanoic acid in targeting inflammatory pathways. With rising global interest in anti-inflammatory therapeutics, this compound has been investigated for its potential to interact with key enzymes such as COX-2 or LOX. Such studies align with the broader trend of repurposing small-molecule inhibitors for chronic diseases, a topic frequently searched in academic and industrial databases.

Another area of interest is the compound’s utility in peptide conjugation and prodrug synthesis. The presence of both a carboxylic acid and an amide linkage allows for versatile chemical modifications, enabling researchers to design derivatives with improved pharmacokinetic profiles. This adaptability is crucial for addressing challenges like oral bioavailability and targeted drug delivery, which are hot topics in precision medicine discussions.

From a synthetic chemistry perspective, 329267-54-1 serves as a valuable building block for constructing more complex molecules. Its synthesis often involves amide coupling reactions or ester hydrolysis, methodologies that are well-documented in organic chemistry literature. The compound’s stability under various conditions also makes it a reliable candidate for high-throughput screening (HTS) campaigns, a technique widely used in drug discovery pipelines.

Environmental and green chemistry considerations are increasingly shaping research around compounds like 3-{4-(difluoromethoxy)phenylcarbamoyl}propanoic acid. Scientists are exploring sustainable synthesis routes, such as catalytic fluorination or microwave-assisted reactions, to minimize waste and energy consumption. These efforts resonate with the broader push toward eco-friendly pharmaceutical manufacturing, a topic frequently queried in sustainability-focused searches.

In summary, 3-{4-(difluoromethoxy)phenylcarbamoyl}propanoic acid (CAS No. 329267-54-1) represents a multifaceted compound with promising applications in medicinal chemistry, drug development, and material science. Its structural features and functional versatility continue to inspire innovative research, addressing both scientific challenges and industry demands. As the field evolves, this compound is likely to remain a focal point for studies on fluorinated therapeutics and biocompatible materials.